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Compound of Interest

Compound Name: 6-Hydroxy-2-tetralone
CAS No.: 52727-28-3
Cat. No.: B1307888
Get Quote
. J

Disclaimer: No specific Safety Data Sheet (SDS) for 6-Hydroxy-2-tetralone was located. The
following guidance is based on the safety data of structurally similar compounds, including 2-
Tetralone, 5-Methoxy-2-tetralone, and 6-Hydroxy-1-tetralone. It is imperative to handle this
compound with caution and to conduct a thorough risk assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 6-Hydroxy-2-tetralone. Adherence to these
procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Assessment and Personal Protective Equipment
(PPE)

Based on data from related tetralone compounds, 6-Hydroxy-2-tetralone is anticipated to
cause skin, eye, and respiratory irritation. The following table summarizes the required
Personal Protective Equipment (PPE).
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Protection Type

Required PPE

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears or degradation before
each use. Dispose of
contaminated gloves

immediately.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection

Laboratory coat

A flame-retardant lab coat
should be worn and buttoned

to its full length.

Respiratory Protection

Use in a well-ventilated area or

fume hood

If dust or aerosols are
generated, a NIOSH-approved
respirator with an appropriate
particulate filter may be

necessary.

Operational Plan: Step-by-Step Handling Procedures

1.

Engineering Controls:

Always handle 6-Hydroxy-2-tetralone in a certified chemical fume hood to minimize

inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

. Personal Protective Equipment (PPE) Donning:

Before handling the compound, don the required PPE as outlined in the table above.

. Weighing and Aliquoting:

If working with a solid form, handle it carefully to avoid generating dust.
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4. Experimental Use:

5. Decontamination:

Use a spatula for transferring the solid.

If preparing solutions, add the solid to the solvent slowly.

Keep all containers with 6-Hydroxy-2-tetralone sealed when not in use.

Avoid direct contact with the skin, eyes, and clothing.

In case of accidental contact, follow the first aid measures outlined below.

Clean the work area and any contaminated equipment with an appropriate solvent (e.g.,

ethanol or isopropanol) followed by soap and water.

Emergency Procedures

Exposure Type

First Aid Measures

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Disposal Plan

1. Waste Segregation:
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 All solid waste contaminated with 6-Hydroxy-2-tetralone (e.g., gloves, weighing paper,
paper towels) should be placed in a dedicated, labeled hazardous waste container.

 Liquid waste containing 6-Hydroxy-2-tetralone should be collected in a separate, labeled
hazardous waste container. Do not mix with other solvent waste streams unless compatibility
has been confirmed.

2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "6-Hydroxy-2-tetralone."

3. Storage:

o Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

4. Disposal:

o Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste
disposal.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 6-
Hydroxy-2-tetralone.
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Safe Handling and Disposal Workflow for 6-Hydroxy-2-tetralone

Preparation
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v
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Cleanup arjd Disposal

Decontaminate Work Area

;
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;

Label Waste Containers

;

Store Waste Appropriately

;

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 6-Hydroxy-2-tetralone.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for 6-Hydroxy-
2-tetralone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1307888/docs#essential-safety-and-operational-
guide-for-6-hydroxy-2-tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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